4-fluoro-N-({1-[(2E)-2-methyl-2-buten-1-yl]-3-piperidinyl}methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[1-[(E)-2-methylbut-2-enyl]piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C18H25FN2O/c1-3-14(2)12-21-10-4-5-15(13-21)11-20-18(22)16-6-8-17(19)9-7-16/h3,6-9,15H,4-5,10-13H2,1-2H3,(H,20,22)/b14-3+
• InChI Key: FUHFFRXMQGXENY-LZWSPWQCSA-N
• Canonical SMILES: CC=C(C)CN1CCCC(C1)CNC(=O)C2=CC=C(C=C2)F
• Isomeric SMILES: C/C=C(\C)/CN1CCCC(C1)CNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H25FN2O
• Molecular Weight: 304.4 g/mol

Description

4-fluoro-N-({1-[(2E)-2-methyl-2-buten-1-yl]-3-piperidinyl}methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is also known as PF-06282999 and belongs to the class of benzamide compounds.

Mechanism of Action

The mechanism of action of 4-fluoro-N-({1-[(2E)-2-methyl-2-buten-1-yl]-3-piperidinyl}methyl)benzamide involves its binding to the NOP receptor and blocking its activity. The NOP receptor is a G protein-coupled receptor that is activated by the endogenous peptide nociceptin/orphanin FQ. The binding of nociceptin/orphanin FQ to the NOP receptor results in the activation of several intracellular signaling pathways, which ultimately lead to the modulation of pain, anxiety, and depression. The binding of this compound to the NOP receptor blocks the activity of nociceptin/orphanin FQ, resulting in the inhibition of intracellular signaling pathways and the modulation of pain, anxiety, and depression.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to be a potent and selective antagonist of the NOP receptor, which is involved in several physiological processes, including pain modulation, anxiety, and depression. Studies have also shown that the administration of this compound results in the modulation of pain, anxiety, and depression in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-({1-[(2E)-2-methyl-2-buten-1-yl]-3-piperidinyl}methyl)benzamide in lab experiments include its potent and selective antagonist activity towards the NOP receptor, which makes it a useful tool for studying the physiological and biochemical effects of the NOP receptor. However, the limitations of using this compound in lab experiments include its limited solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

For the study of 4-fluoro-N-({1-[(2E)-2-methyl-2-buten-1-yl]-3-piperidinyl}methyl)benzamide include its potential therapeutic applications in the treatment of pain, anxiety, and depression. Further studies are needed to determine the pharmacokinetic and pharmacodynamic properties of this compound and to optimize its structure for improved bioavailability and potency. Additionally, the development of novel NOP receptor antagonists may provide new opportunities for the treatment of pain, anxiety, and depression.

Synthesis Methods

The synthesis of 4-fluoro-N-({1-[(2E)-2-methyl-2-buten-1-yl]-3-piperidinyl}methyl)benzamide involves several steps. The first step is the preparation of 4-fluorobenzoic acid, which is then converted into its acid chloride derivative. This derivative is then reacted with N-({1-[(2E)-2-methyl-2-buten-1-yl]-3-piperidinyl}methyl)amine to obtain the final product, this compound.

Scientific Research Applications

4-fluoro-N-({1-[(2E)-2-methyl-2-buten-1-yl]-3-piperidinyl}methyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent and selective antagonist of the nociceptin/orphanin FQ peptide receptor (NOP receptor), which is involved in several physiological processes, including pain modulation, anxiety, and depression. Studies have shown that NOP receptor antagonists have potential therapeutic applications in the treatment of pain, anxiety, and depression.